2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate

• IUPAC Name: 2-ethoxyethyl 4-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)benzoate
• InChI: InChI=1S/C20H21NO6/c1-2-24-11-12-25-20(23)14-7-9-15(10-8-14)21-19(22)18-13-26-16-5-3-4-6-17(16)27-18/h3-10,18H,2,11-13H2,1H3,(H,21,22)
• InChI Key: XEXWGDXSSCFNAD-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC(=O)C1=CC=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C20H21NO6
• Molecular Weight: 371.4 g/mol

Description

2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate, also known as EDB or Ethyl 4-(2,3-Dihydro-1,4-benzodioxin-2-ylcarbonylamino)benzoate, is a chemical compound that has been extensively studied due to its potential applications in scientific research. EDB is a white crystalline solid that is soluble in organic solvents such as ethanol, methanol, and chloroform.

Scientific Research Applications

2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has been studied for its potential applications in various fields of scientific research such as cancer therapy, inflammation, and neuroprotection. 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The mechanism of action of 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate is not fully understood, but it is believed to involve the inhibition of various signaling pathways such as the PI3K/AKT/mTOR pathway and the NF-κB pathway. 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has also been shown to inhibit the activity of enzymes such as COX-2 and MMP-9, which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has been shown to have various biochemical and physiological effects such as reducing oxidative stress, inhibiting inflammation, and inducing apoptosis in cancer cells. 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has also been shown to have neuroprotective effects by reducing the production of reactive oxygen species and inhibiting the activation of microglial cells.

Advantages and Limitations for Lab Experiments

2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has several advantages for lab experiments such as its high solubility in organic solvents, which makes it easy to dissolve in cell culture media and other experimental solutions. 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate is also relatively stable and can be stored for long periods without significant degradation. However, 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has some limitations such as its low water solubility, which limits its use in aqueous solutions. 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate is also relatively expensive and may not be suitable for large-scale experiments.

Future Directions

There are several future directions for the study of 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate. One direction is to investigate the potential of 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate as a therapeutic agent for cancer and other diseases. Another direction is to explore the mechanism of action of 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate and its interactions with various signaling pathways and enzymes. Additionally, the development of new synthesis methods for 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate and its derivatives may lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Synthesis Methods

The synthesis of 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate involves the reaction of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid with ethoxyethylamine and ethyl chloroformate. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified by recrystallization or column chromatography. The yield of 2-ethoxyethyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate can be improved by optimizing the reaction conditions such as the reaction time, temperature, and concentration of reagents.